2-((4-chlorophenyl)sulfonyl)-N-(3-methoxypropyl)-4-tosylthiazol-5-amine

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-N-(3-methoxypropyl)-4-(4-methylphenyl)sulfonyl-1,3-thiazol-5-amine
• InChI: InChI=1S/C20H21ClN2O5S3/c1-14-4-8-16(9-5-14)30(24,25)19-18(22-12-3-13-28-2)29-20(23-19)31(26,27)17-10-6-15(21)7-11-17/h4-11,22H,3,12-13H2,1-2H3
• InChI Key: JGJVMSJVRGFCGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=N2)S(=O)(=O)C3=CC=C(C=C3)Cl)NCCCOC
• Molecular Formula: C20H21ClN2O5S3
• Molecular Weight: 501.0 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the sulfonyl group, thiazole formation, and functionalization of the aromatic rings. Researchers have explored various synthetic routes, optimizing conditions for yield and purity. Notably, the radical-based protodeboronation of alkyl boronic esters has been employed in the synthesis of related compounds.

Chemical Reactions Analysis

• Hydromethylation : The radical-based protodeboronation allows for anti-Markovnikov alkene hydromethylation, a transformation previously unexplored.

Scientific Research Applications

Sulfonamides in Medicinal Chemistry

Sulfonamides have been extensively studied for their antibacterial, antifungal, antiparasitic, antioxidant, and antitumor properties. Their simple synthesis allows for a diversity of derivatives, highlighting their importance in drug development. For instance, sulfonamide compounds are crucial in developing diuretics, carbonic anhydrase inhibitors, antiepileptics, and anticancer agents. The sulfonamide group's presence in many clinically used drugs underscores its significance in medicinal chemistry and potential for future drug discovery (Azevedo-Barbosa et al., 2020).

Environmental Applications

Sulfonamides have also been implicated in environmental science, particularly in the remediation of pollutants. For example, enzymes in the presence of redox mediators have degraded recalcitrant compounds in wastewater, highlighting the role of sulfonamides in enhancing the efficiency of environmental clean-up processes (Husain & Husain, 2007).

Analytical and Synthetic Chemistry

In analytical and synthetic chemistry, sulfonamides serve as key intermediates and reagents. Their structural diversity and reactivity enable the synthesis of complex molecules, including those with potential therapeutic applications. The development of palladium catalysts for the arylation of amines and alcohols with aryl halides and sulfonates, where sulfonamide compounds play a crucial role, exemplifies their utility in creating new bonds and molecules (Muci & Buchwald, 2002).